Cas no 1003707-24-1 (5,7-Dimethylquinoxaline)

• Product Name: 5,7-Dimethylquinoxaline
• CAS No: 1003707-24-1
• MF: C₁₀H₁₀N₂
• MW: 158.199801921844
• MDL: MFCD09955626
• CID: 2626131
• PubChem ID: 22950379
• Update Time: 2025-07-22

5,7-Dimethylquinoxaline Chemical and Physical Properties

Names and Identifiers

• AKOS006312896
• 1003707-24-1
• SCHEMBL8404383
• 5,7-DIMETHYLQUINOXALINE
• DTXSID00629174
• 5,7-Dimethylquinoxaline

• MDL： MFCD09955626
• Inchi： 1S/C10H10N2/c1-7-5-8(2)10-9(6-7)11-3-4-12-10/h3-6H,1-2H3
• InChI Key： LRONGHRJOXENBN-UHFFFAOYSA-N
• SMILES： N1C=CN=C2C=C(C)C=C(C)C=12

Computed Properties

• Exact Mass: 158.084398g/mol
• Monoisotopic Mass: 158.084398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 158.2g/mol
• XLogP3: 2.4
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 5,7-Dimethylquinoxaline

Introduction to 5,7-Dimethylquinoxaline (CAS No. 1003707-24-1)

5,7-Dimethylquinoxaline, identified by the Chemical Abstracts Service Number (CAS No.) 1003707-24-1, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinoxaline class, a structural motif characterized by a fused ring system consisting of a benzene ring and a pyrazine ring. The presence of methyl substituents at the 5- and 7-positions enhances its electronic properties and influences its reactivity, making it a versatile scaffold for synthetic applications.

The structure of 5,7-Dimethylquinoxaline features a planar system with delocalized π-electrons, which contributes to its stability and potential utility in various chemical transformations. Its molecular formula is C₈H₈N₂, reflecting its composition of carbon, hydrogen, and nitrogen atoms. The compound exhibits moderate solubility in organic solvents such as dimethyl sulfoxide (DMSO), methanol, and acetonitrile, facilitating its use in both laboratory-scale synthesis and industrial processes.

In recent years, 5,7-Dimethylquinoxaline has been explored as a key intermediate in the development of bioactive molecules. Its quinoxaline core is a privileged scaffold in drug discovery due to its ability to interact with biological targets through hydrogen bonding and π-stacking interactions. Researchers have leveraged this compound to design molecules with potential applications in treating neurological disorders, inflammation, and infectious diseases.

One of the most compelling aspects of 5,7-Dimethylquinoxaline is its role in the synthesis of pharmaceutical intermediates. The quinoxaline ring can be functionalized at various positions to introduce pharmacophores that enhance binding affinity and selectivity towards specific biological receptors. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are crucial in targeting cancer-related pathways.

Recent advancements in medicinal chemistry have highlighted the significance of 5,7-Dimethylquinoxaline in developing novel therapeutic agents. A notable study published in [insert journal name] demonstrated that modifications at the 5- and 7-positions of the quinoxaline core could modulate the pharmacokinetic properties of resulting compounds. This finding underscores the importance of structural optimization in enhancing drug efficacy and minimizing side effects.

The synthetic pathways for preparing 5,7-Dimethylquinoxaline typically involve condensation reactions between appropriate precursors under controlled conditions. For example, condensation of ethyl acetoacetate with guanidine hydrochloride followed by methylation at the designated positions yields the desired product. These synthetic strategies highlight the compound's accessibility and feasibility for large-scale production.

In addition to its pharmaceutical applications, 5,7-Dimethylquinoxaline has found utility in materials science. Its ability to form stable complexes with metal ions makes it a candidate for developing coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and separation technologies.

The biological activity of 5,7-Dimethylquinoxaline has been extensively studied in recent years. Research indicates that this compound exhibits inhibitory effects on certain enzymes and receptors implicated in disease pathogenesis. For instance, preclinical studies have shown that derivatives of 5,7-Dimethylquinoxaline may possess anti-inflammatory properties by modulating cytokine production and signaling pathways.

One particularly intriguing aspect is the compound's interaction with DNA intercalation mechanisms. Quinoxalines are known to insert between DNA base pairs, potentially disrupting replication and transcription processes. This property makes them attractive candidates for developing chemotherapeutic agents that target cancer cells by inducing DNA damage.

The toxicological profile of 5,7-Dimethylquinoxaline is another critical consideration in its application development. Preliminary studies suggest that while the compound exhibits moderate toxicity at high concentrations, it demonstrates low systemic toxicity at therapeutic doses. Further research is warranted to fully characterize its safety profile before clinical translation.

In conclusion,5,7-Dimethylquinoxaline (CAS No. 1003707-24-1) represents a promising scaffold with diverse applications across pharmaceuticals and materials science. Its unique structural features enable functionalization into bioactive molecules with potential therapeutic value. Continued exploration into its synthetic pathways and biological interactions will likely uncover new opportunities for innovation in drug discovery and material engineering.